1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate

• IUPAC Name: 1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C21H20N2O7/c24-19(16-8-10-17(11-9-16)23(27)28)14-29-20(25)18-7-4-12-22(18)21(26)30-13-15-5-2-1-3-6-15/h1-3,5-6,8-11,18H,4,7,12-14H2
• InChI Key: AIBHVSCYYROVJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H20N2O7
• Molecular Weight: 412.4 g/mol

Description

1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate is a complex organic compound featuring a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate typically involves multi-step organic reactions. One common approach is to start with the pyrrolidine ring and introduce the benzyl and nitrophenyl groups through a series of substitution and coupling reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure cost-effectiveness and reproducibility. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amine.

Substitution: The benzyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group yields an amine derivative, while substitution reactions can introduce various functional groups to the benzyl position.

Scientific Research Applications

1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, while the pyrrolidine ring can interact with biological macromolecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine-2,5-diones: These compounds share the pyrrolidine ring but differ in their functional groups.

Prolinol derivatives: Similar in structure but with different substituents on the pyrrolidine ring.

Uniqueness

1-O-benzyl 2-O-[2-(4-nitrophenyl)-2-oxoethyl] pyrrolidine-1,2-dicarboxylate is unique due to its specific combination of benzyl and nitrophenyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.